(2-cyclopropylcyclohexyl)methanamine
Overview
Description
“(2-cyclopropylcyclohexyl)methanamine” is a chemical compound with the molecular formula C10H19N . It has a molecular weight of 153.26 . The compound is used for research and development purposes .
Molecular Structure Analysis
The InChI code for “(2-cyclopropylcyclohexyl)methanamine” is 1S/C10H19N/c11-7-9-3-1-2-4-10(9)8-5-6-8/h8-10H,1-7,11H2 . This indicates that the compound consists of a cyclohexyl ring and a cyclopropyl ring attached to a methanamine group .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-cyclopropylcyclohexyl)methanamine involves the reduction of the corresponding ketone intermediate using a reducing agent.", "Starting Materials": [ "Cyclohexanone", "Cyclopropylmagnesium bromide", "Methanol", "Hydrochloric acid", "Sodium borohydride", "Methanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with cyclopropylmagnesium bromide in methanol to form the corresponding alcohol intermediate.", "Step 2: The alcohol intermediate is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 3: Sodium borohydride is added to the hydrochloride salt in methanol to reduce the ketone intermediate to the desired amine product, (2-cyclopropylcyclohexyl)methanamine." ] } | |
CAS RN |
1517783-28-6 |
Product Name |
(2-cyclopropylcyclohexyl)methanamine |
Molecular Formula |
C10H19N |
Molecular Weight |
153.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
